Cas no 1536928-65-0 (Methyl 4-(4-bromophenoxy)pyridine-2-carboxylate)

• Product Name: Methyl 4-(4-bromophenoxy)pyridine-2-carboxylate
• CAS No: 1536928-65-0
• MF: C₁₃H₁₀BrNO₃
• MW: 308.12740278244
• CID: 5324669
• Update Time: 2025-05-24

Methyl 4-(4-bromophenoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(4-bromophenoxy)pyridine-2-carboxylate
• Z1271984135
• Methyl 4-(4-bromophenoxy)pyridine-2-carboxylate

• Inchi： 1S/C13H10BrNO3/c1-17-13(16)12-8-11(6-7-15-12)18-10-4-2-9(14)3-5-10/h2-8H,1H3
• InChI Key： NWJZKKXJILDETE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OC1C=CN=C(C(=O)OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 279
• XLogP3: 3.3
• Topological Polar Surface Area: 48.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on Methyl 4-(4-bromophenoxy)pyridine-2-carboxylate

Methyl 4-(4-bromophenoxy)pyridine-2-carboxylate (CAS No. 1536928-65-0): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, Methyl 4-(4-bromophenoxy)pyridine-2-carboxylate (CAS No. 1536928-65-0) has emerged as a pivotal intermediate for the construction of complex molecular architectures. This compound, characterized by its pyridine core and bromophenoxy substituent, is widely utilized in pharmaceutical research, agrochemical development, and material science. Its unique structural features, including the ester and bromo functional groups, make it a valuable scaffold for Suzuki-Miyaura cross-coupling reactions and other transition-metal-catalyzed transformations.

The growing interest in heterocyclic compounds and aryl ethers has propelled the demand for Methyl 4-(4-bromophenoxy)pyridine-2-carboxylate. Researchers are particularly drawn to its potential in designing kinase inhibitors and bioactive molecules, aligning with the current trend of targeted drug discovery. Its CAS No. 1536928-65-0 is frequently searched in databases like SciFinder and Reaxys, underscoring its relevance in academic and industrial settings.

One of the most compelling applications of this compound lies in its role as a precursor for fluorescent probes and OLED materials. With the rise of optoelectronic devices, the pyridine-2-carboxylate moiety has gained attention for its electron-transport properties. This aligns with the surge in searches for organic semiconductors and energy-efficient materials, reflecting broader societal shifts toward sustainable technologies.

From a synthetic perspective, the bromo substituent in Methyl 4-(4-bromophenoxy)pyridine-2-carboxylate offers a handle for further functionalization. Chemists often exploit this feature to introduce aryl or heteroaryl groups via palladium-catalyzed reactions, a topic frequently queried in forums like ResearchGate. The compound’s stability under ambient conditions also makes it a practical choice for laboratory-scale experiments.

In conclusion, Methyl 4-(4-bromophenoxy)pyridine-2-carboxylate (CAS No. 1536928-65-0) stands at the intersection of innovation and utility. Its multifaceted applications—from drug design to advanced materials—ensure its continued prominence in chemical research. As the scientific community increasingly focuses on green chemistry and atom-efficient synthesis, this compound is poised to remain a cornerstone of modern organic methodologies.